4-(Aminomethyl)-2-methylphenol hydrochloride
Description
4-(Aminomethyl)-2-methylphenol hydrochloride is a useful research compound. Its molecular formula is C8H12ClNO and its molecular weight is 173.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
4-(Aminomethyl)-2-methylphenol hydrochloride has been utilized in various synthesis and characterization studies. One example is the synthesis of 2-(N,N-biscarboxymethyl)aminomethyl-6-benzoyl-4-methylphenol from 4-methylphenol. This compound was characterized using various analytical techniques, highlighting the versatile nature of this compound in chemical synthesis (L. Ni, 2004).
Crystal Structure Studies
In crystallography, this compound has been used to determine the structure of various macrocyclic ligands and their derivatives. For instance, a study detailed the structure of a calixarene-related macrocyclic ligand, utilizing this compound for complexation (M. Grannas, B. F. Hoskins, R. Robson, 1994).
Biological Evaluation and DNA Interaction Studies
This compound has also been prominent in biological evaluation and DNA interaction studies. Research involving derivatives of 4-aminophenol, closely related to this compound, demonstrated broad-spectrum antimicrobial and antidiabetic activities. These studies also revealed potential applications as anticancer agents through DNA interaction studies (Bushra Rafique, Saima Kalsoom, Abdulrahim A. Sajini, H. Ismail, M. Iqbal, 2022).
Analytical Chemistry Applications
The compound has been used in the analytical chemistry field, particularly in the catalytic oxidation processes. For example, its role in the catalytic oxidation of 2-amino-4-methylphenol, with applications in determining microgram amounts of EDTA, showcases its utility in sensitive analytical procedures (T. Nomura, G. Nakagawa, 1980).
Properties
IUPAC Name |
4-(aminomethyl)-2-methylphenol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO.ClH/c1-6-4-7(5-9)2-3-8(6)10;/h2-4,10H,5,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMTYWDVMBUWAAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CN)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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